Cas no 728912-45-6 (Benzenesulfonic acid,2,3,4,5,6-pentafluoro-,6'-hydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3'-yl ester)

• Product Name: Benzenesulfonic acid,2,3,4,5,6-pentafluoro-,6'-hydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3'-yl ester
• CAS No: 728912-45-6
• MF: C₂₆H₁₁F₅O₇S
• MW: 562.418363809586
• CID: 559141
• PubChem ID: 16760506
• Update Time: 2025-04-19

Benzenesulfonic acid,2,3,4,5,6-pentafluoro-,6'-hydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3'-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,3,4,5,6-pentafluoro-,6'-hydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3'-yl ester
• (6'-hydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) 2,3,4,5,6-pentafluorobenzenesulfonate
• Benzenesulfonic acid,2,3,4,5,6-pentafluoro-,6'-hydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]x...
• PENTAFLUOROBENZENESULFONYL FLUORESCEIN
• Hydrogen Peroxide Probe,Fluorogenic
• AKOS040756313
• CS-0079737
• HY-120972
• DTXSID80587900
• 6'-Hydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl 2,3,4,5,6-pentafluorobenzene-1-sulfonate
• SR-01000946722-1
• HMS3649H20
• 728912-45-6
• SR-01000946722
• DA-56686

• Inchi： 1S/C26H11F5O7S/c27-19-20(28)22(30)24(23(31)21(19)29)39(34,35)38-12-6-8-16-18(10-12)36-17-9-11(32)5-7-15(17)26(16)14-4-2-1-3-13(14)25(33)37-26/h1-10,32H
• InChI Key： UIBLLPHZQUTIBL-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=C(C=1F)F)F)F)F)(=O)(=O)OC1C=CC2=C(C=1)OC1C=C(C=CC=1C12C2C=CC=CC=2C(=O)O1)O

Computed Properties

• Exact Mass: 562.01500
• Monoisotopic Mass: 562.01456467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 3
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.51000
• LogP: 6.50420